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Compound of Interest

Compound Name: MLN120B

Cat. No.: B7980660 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of MLN120B, a potent IκB kinase β

(IKKβ) inhibitor. Adherence to these procedures is critical to mitigate risks to personnel and

prevent environmental contamination.

Key Safety and Hazard Information
MLN120B presents specific hazards that necessitate careful handling and disposal. The

following table summarizes the key hazard information as identified in its Material Safety Data

Sheet (MSDS).[1]
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Hazard Category GHS Classification Hazard Statement
Precautionary
Statement

Acute Toxicity (Oral) Category 4
H302: Harmful if

swallowed

P301 + P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/ physician if

you feel unwell.

Acute Aquatic Toxicity Category 1
H400: Very toxic to

aquatic life

P273: Avoid release to

the environment.

Chronic Aquatic

Toxicity
Category 1

H410: Very toxic to

aquatic life with long

lasting effects

P391: Collect spillage.

Disposal - -

P501: Dispose of

contents/ container to

an approved waste

disposal plant.

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the mandatory steps for the safe disposal of MLN120B. This

procedure is designed to prevent accidental exposure and environmental release.

1. Personal Protective Equipment (PPE) Confirmation:

Before handling MLN120B waste, ensure you are wearing appropriate PPE, including safety

goggles with side-shields, protective gloves, and an impervious lab coat.[1]

2. Waste Segregation:

Designate a specific, clearly labeled, and sealed container for MLN120B waste.

Do not mix MLN120B waste with other chemical waste streams unless explicitly permitted by

your institution's hazardous waste management guidelines.
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3. Containerization of Waste:

Solid Waste: Collect all solid MLN120B waste, including empty vials, contaminated

consumables (e.g., pipette tips, tubes), and protective paper, in the designated waste

container.

Liquid Waste: Collect all solutions containing MLN120B in a sealed, leak-proof container

clearly labeled with the chemical name and hazard symbols.

Ensure the container is kept tightly sealed when not in use.[1]

4. Labeling:

Clearly label the waste container with "Hazardous Waste," "MLN120B," and the relevant

hazard pictograms (e.g., harmful, environmental hazard).

5. Storage Pending Disposal:

Store the sealed waste container in a cool, well-ventilated area designated for hazardous

waste storage.[1]

Keep the container away from incompatible materials such as strong acids, alkalis, and

oxidizing agents.[1]

6. Final Disposal:

Arrange for the collection of the MLN120B waste by a licensed and approved hazardous

waste disposal company.

Crucially, MLN120B and its container must be disposed of at an approved waste disposal

plant.[1] Do not dispose of MLN120B down the drain or in regular trash.

Disposal Workflow Diagram
The following diagram illustrates the logical flow for the proper disposal of MLN120B.
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Caption: Logical workflow for the safe disposal of MLN120B.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

compliance with environmental regulations, building a culture of safety and responsibility within

your institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b7980660?utm_src=pdf-body-img
https://www.benchchem.com/product/b7980660?utm_src=pdf-body
https://www.benchchem.com/product/b7980660?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC75501.html
https://www.benchchem.com/product/b7980660#mln120b-proper-disposal-procedures
https://www.benchchem.com/product/b7980660#mln120b-proper-disposal-procedures
https://www.benchchem.com/product/b7980660#mln120b-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7980660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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